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Compound of Interest

Compound Name:
5-((tert-

Butyldimethylsilyl)oxy)pentanal

Cat. No.: B1311646 Get Quote

Essential Safety and Handling Guide: 5-((tert-
Butyldimethylsilyl)oxy)pentanal
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling 5-((tert-Butyldimethylsilyl)oxy)pentanal. Adherence to these procedures is critical

for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Safety Data
5-((tert-Butyldimethylsilyl)oxy)pentanal is a combustible liquid that can cause skin, eye, and

respiratory irritation. It may also be harmful if swallowed.[1] The following table summarizes key

safety and physical property data.
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Property Value Source

Molecular Formula C11H24O2Si [1][2]

Molecular Weight 216.39 g/mol [1][2]

Appearance Colorless liquid [2][3]

Boiling Point 241.2 ± 23.0 °C at 760 mmHg [2]

Flash Point 82.9 ± 18.2 °C [2]

Density 0.9 ± 0.1 g/cm³ [2]

GHS Hazard Statements

H227: Combustible liquidH302:

Harmful if swallowedH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

[1]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound. The following table

outlines the required PPE for various tasks.
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Task Required PPE

Receiving and Storage - Safety glasses- Nitrile gloves (single use)

Weighing and Aliquoting

- Chemical splash goggles- Face shield- Lab

coat- Nitrile gloves (double gloving

recommended)- Work in a certified chemical

fume hood

Experimental Use

- Chemical splash goggles- Face shield- Flame-

retardant lab coat- Neoprene or butyl rubber

gloves over nitrile gloves- Work in a certified

chemical fume hood

Spill Cleanup

- Chemical splash goggles- Face shield-

Chemical-resistant apron or coveralls- Heavy-

duty chemical-resistant gloves (e.g., butyl

rubber)- Respiratory protection may be required

depending on the spill size

Waste Disposal
- Chemical splash goggles- Lab coat- Nitrile

gloves

Glove Selection: While disposable nitrile gloves offer splash protection, for prolonged contact or

immersion, more robust gloves are necessary.[4][5] Nitrile gloves have shown good resistance

to weak acids and some organic solvents but are less effective against certain ketones and

aromatic hydrocarbons.[5][6] For handling larger quantities or during reactions, consider using

neoprene or butyl rubber gloves, which offer broader chemical resistance.[7] Always inspect

gloves for any signs of degradation or puncture before use.

Operational Plan: Step-by-Step Handling
Procedures
Due to the presence of a silyl ether, this compound is likely sensitive to moisture and should be

handled under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container in a cool, dry, and well-ventilated area, away from sources of

ignition and incompatible materials such as strong oxidizing agents. The compound should

be stored under an inert atmosphere.[3]

Inert Atmosphere: If the compound is not packaged under an inert atmosphere, it is

recommended to flush the headspace of the container with nitrogen or argon before sealing.

Weighing and Aliquoting
Preparation: This procedure must be performed in a certified chemical fume hood. Ensure all

necessary equipment, including a calibrated balance, clean and dry glassware, and

appropriate PPE, is readily available.

Inert Atmosphere Transfer: To maintain an anhydrous environment, use Schlenk line

techniques or a glove box for weighing and aliquoting.

Syringe Transfer: For liquid transfers, use a clean, dry syringe and needle.

Purge the syringe with an inert gas (nitrogen or argon) before drawing the liquid.

Puncture the septum of the storage container with the needle and withdraw the desired

amount.

Dispense the liquid into the reaction vessel, which should also be under an inert

atmosphere.

Sealing: After aliquoting, ensure the storage container is securely sealed and the headspace

is flushed with an inert gas.

Experimental Use
Reaction Setup: All reactions should be carried out in a certified chemical fume hood.

Glassware should be oven-dried and cooled under a stream of inert gas before use.

Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the experiment to

prevent the ingress of air and moisture.[8]
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Temperature Control: Be aware of any exothermic potential of the reaction and have

appropriate cooling baths ready.

Quenching: At the end of the reaction, quench any unreacted reagents carefully with an

appropriate quenching agent.

Disposal Plan
Waste Collection: Collect all waste containing 5-((tert-Butyldimethylsilyl)oxy)pentanal,
including contaminated solvents, reaction residues, and disposable labware, in a dedicated,

properly labeled hazardous waste container.

Waste Segregation: Do not mix organosilicon waste with other chemical waste streams

unless it is known to be compatible.

Disposal Method: The primary recommended disposal method for organosilicon compounds

is incineration at a licensed hazardous waste facility.[9] Chemical recycling through

depolymerization is an emerging alternative.[9][10]

Regulatory Compliance: All waste disposal must be conducted in strict accordance with

local, state, and federal regulations. Contact your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.
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Spill: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert, non-

combustible material (e.g., vermiculite, sand). Collect the absorbed material into a sealed

container for disposal. Ventilate the area and wash the spill site after material pickup is

complete.

Workflow Diagram
The following diagram illustrates the key stages of handling 5-((tert-
Butyldimethylsilyl)oxy)pentanal safely.
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Caption: Workflow for Safe Handling of 5-((tert-Butyldimethylsilyl)oxy)pentanal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1311646?utm_src=pdf-body-img
https://www.benchchem.com/product/b1311646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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